Cas no 1518-06-5 (1,3-Dibromo-3-methylbutan-2-one)

1,3-Dibromo-3-methylbutan-2-one structure

1518-06-5 structure

Product Name:1,3-Dibromo-3-methylbutan-2-one

CAS No:1518-06-5

Molecular Formula:C₅H₈OBr₂

Molecular Weight:243.924

MDL:MFCD21602529

CID:2778894

PubChem ID:12199319

1,3-Dibromo-3-methylbutan-2-one Properties

Names and Identifiers

- 1,3-Dibromo-3-methylbutan-2-one
- 1,3-Dibromo-3-methyl-2-butanone
- E84916
- 2-Butanone, 1,3-dibromo-3-methyl-
- MFCD21602529
- CS-0265191
- SY194192
- SCHEMBL10804129
- BS-52593
- 1518-06-5
- DTXSID00480126
- EN300-96870
- AKOS026728190
- +Expand
- MDL： MFCD21602529
- InChIKey： MWDMECGUJZUHCF-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H8Br2O/c1-5(2,7)4(8)3-6/h3H2,1-2H3
- SMILES： CC(C)(C(=O)CBr)Br

Computed Properties

Exact Mass: 243.89214g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 241.89419g/mol
Heavy Atom Count: 8
Complexity: 98.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 17.1Å²

1,3-Dibromo-3-methylbutan-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P019TRT-100mg	1,3-dibromo-3-methylbutan-2-one	1518-06-5	95%	100mg	$40.00	2024-06-20
A2B Chem LLC	AV37305-100mg	1,3-dibromo-3-methylbutan-2-one	1518-06-5	95%	100mg	$33.00
Aaron	AR019U05-100mg	1,3-dibromo-3-methylbutan-2-one	1518-06-5	95%	100mg	$32.00
Enamine	EN300-96870-0.05g	1,3-dibromo-3-methylbutan-2-one	1518-06-5	95%	0.05g	$49.0	2024-05-21
eNovation Chemicals LLC	Y1214755-1g	1,3-Dibromo-3-methylbutan-2-one	1518-06-5	95%	1g	$500	2022-09-10
TRC	D426783-10mg	1,3-Dibromo-3-methylbutan-2-one	1518-06-5		10mg	$ 50.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1335861-100mg	1,3-Dibromo-3-methylbutan-2-one	1518-06-5	95%	100mg	￥684	2023-04-15

1,3-Dibromo-3-methylbutan-2-one Related Literature

1. Size dependence of gold clusters with precise numbers of atoms in aerobic oxidation of d-glucose†

Junying Zhang,Zhimin Li,Jiahui Huang,Chao Liu,Feng Hong,Kai Zheng,Gao Li Nanoscale, 2017,9, 16879-16886
2. Catalytic asymmetric synthesis of 5-membered alicyclic α-quaternary β-amino acids via [3 + 2]-photocycloaddition of α-substituted acrylates†

Yuto Kimura,Daisuke Uraguchi,Takashi Ooi Org. Biomol. Chem., 2021,19, 1744-1747
3. EPR and affinity studies of mannose–TEMPO functionalized PAMAM dendrimers†

Lynn E. Samuelson,Karl B. Sebby,Eric D. Walter,David J. Singel,Mary J. Cloninger Org. Biomol. Chem., 2004,2, 3075-3079
4. Acid-promoted cycloisomerizations of phenylallenes bearing acetalic functions at the ortho position: a stereocontrolled entry to indeno-fused dioxepanes, dioxocanes and thioanalogues†

Marta Marin-Luna,Angel Vidal,Delia Bautista,Raul-Angel Orenes,Mateo Alajarin Org. Biomol. Chem., 2015,13, 8420-8424
5. Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy

N. Köse,I. W. Schie,C. Krafft Anal. Methods, 2018,10, 2785-2791
6. Sr4B10O18(OH)2·2H2O: a new UV nonlinear optical material with a [B10O23]16− building block†

Fangfang Zhang,Shilie Pan,Zhihua Yang,Jian Han,Min Zhang,Shujuan Han J. Mater. Chem. C, 2014,2, 667-674
7. Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†

Mohamed S. A. Hamza,Andrew G. Cregan,Nicola E. Brasch,Rudi van Eldik Dalton Trans., 2003, 596-602
8. European Analytical Column 17

Anal. Proc., 1992,29, 90-90
9. High-performance liquid chromatography using a colour-forming agent as a component of the mobile phase. Separation and determination of magnesium and calcium in clinical samples with o-cresolphthalein complexone

Analyst, 1988,113, 247-250
10. Concluding Remarks

Faraday Discuss., 2003,124, 453-455

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